![molecular formula C15H13FO3 B1268377 3-[(2-Fluorobenzyl)oxy]-4-methoxybenzaldehyde CAS No. 384857-20-9](/img/structure/B1268377.png)
3-[(2-Fluorobenzyl)oxy]-4-methoxybenzaldehyde
Overview
Description
Molecular Structure Analysis
The molecular structure of “3-[(2-Fluorobenzyl)oxy]-4-methoxybenzaldehyde” can be represented by the formula C15H13FO3 . The InChI code for this compound is 1S/C15H13FO3/c1-18-15-8-11(9-17)6-7-14(15)19-10-12-4-2-3-5-13(12)16/h2-9H,10H2,1H3 .Physical And Chemical Properties Analysis
The molecular weight of “3-[(2-Fluorobenzyl)oxy]-4-methoxybenzaldehyde” is 260.26 . It is a solid at room temperature .Scientific Research Applications
Application in Antiparkinsonian Drug Research
- Summary of the Application : The compound “3-[(2-Fluorobenzyl)oxy]-4-methoxybenzaldehyde” is a component of the antiparkinsonian drug safinamide . Safinamide has both dopaminergic and non-dopaminergic properties, and it is used for the treatment of Parkinson’s disease .
- Methods of Application or Experimental Procedures : The study involved a combined theoretical and experimental approach to investigate the structure, vibrational, and electronic properties of safinamide . The methodology included the use of DFT/TD-DFT in gas phase and PCM solvent model .
- Results or Outcomes : The study found that the absorbance maximum of safinamide occurred at 226 nm, which was assigned to π→π* transitions due to the chromophores C=C, C=O and C=N bonds . The electrostatic potential maps revealed that the C=O group of (S)-enantiomer was more nucleophilic than the remaining molecules . The study also suggested that an N–H intramolecular hydrogen bond especially in solution .
Safety And Hazards
properties
IUPAC Name |
3-[(2-fluorophenyl)methoxy]-4-methoxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO3/c1-18-14-7-6-11(9-17)8-15(14)19-10-12-4-2-3-5-13(12)16/h2-9H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GUHOCVVHXDHJKL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=O)OCC2=CC=CC=C2F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50341475 |
Source
|
| Record name | 3-[(2-Fluorophenyl)methoxy]-4-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50341475 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(2-Fluorobenzyl)oxy]-4-methoxybenzaldehyde | |
CAS RN |
384857-20-9 |
Source
|
| Record name | 3-[(2-Fluorophenyl)methoxy]-4-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50341475 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Bicyclo[3.3.1]nonane-3-carboxylic acid](/img/structure/B1268319.png)
![1-[2-(Pyridin-4-yl)ethyl]piperazine](/img/structure/B1268323.png)
